Cas no 62640-25-9 (Benzene, 1-(chloromethyl)-4-nonyl-)
62640-25-9 structure
Product Name:Benzene, 1-(chloromethyl)-4-nonyl-
CAS No:62640-25-9
MF:C16H25Cl
MW:252.822704076767
CID:436883
PubChem ID:19386711
Update Time:2025-04-19
Benzene, 1-(chloromethyl)-4-nonyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(chloromethyl)-4-nonyl-
- 1-(chloromethyl)-4-nonylbenzene
- 62640-25-9
- SCHEMBL8750456
- DTXSID50598583
-
- Inchi: 1S/C16H25Cl/c1-2-3-4-5-6-7-8-9-15-10-12-16(14-17)13-11-15/h10-13H,2-9,14H2,1H3
- InChI Key: ZXVIWUBUJZQCOF-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(=CC=1)CCCCCCCCC
Computed Properties
- Exact Mass: 252.16465
- Monoisotopic Mass: 252.1644785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1-(chloromethyl)-4-nonyl- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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